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Compound of Interest

Compound Name: Disodium mesoxalate

Cat. No.: B1617692

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of
disodium mesoxalate, a compound of interest in various research and development
applications. This document details two primary synthetic routes, outlines purification
methodologies, and presents relevant characterization data.

Introduction

Disodium mesoxalate, also known as disodium dihydroxymalonate or the disodium salt of
ketomalonic acid, is an organic salt with growing importance in the fields of medicinal chemistry
and materials science. Its hydrated form, disodium dihydroxymalonate, is the more commonly
encountered and stable species. This guide will focus on practical and well-documented
methods for its preparation and purification to a high degree of purity.

Synthesis of Disodium Mesoxalate

Two principal synthetic pathways for the preparation of disodium mesoxalate are presented:
the oxidation of tartronic acid and the hydrolysis of diethyl mesoxalate.

Synthesis via TEMPO-Mediated Oxidation of Disodium
Tartronate
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This method utilizes the selective oxidation of the secondary alcohol in tartronic acid to a
ketone using a TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) catalyst.

e Preparation of Disodium Tartronate Solution: Tartronic acid is dissolved in deionized water
and the pH is adjusted to 10 with a sodium hydroxide solution. The solution is then cooled to
0°C in an ice bath.

o Oxidation Reaction: A catalytic amount of TEMPO and sodium bromide are added to the
chilled solution. Sodium hypochlorite (bleach) is then added dropwise as the regenerating
oxidant while maintaining the temperature at 0°C and the pH at 10. The reaction progress
can be monitored by the disappearance of the starting material using a suitable analytical
technique such as thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC).

e Reaction Quench: Once the reaction is complete, the excess oxidant is quenched by the
addition of a small amount of ethanol.

A publication on the TEMPO-mediated oxidation of tartronic acid indicates that this method
results in a complete conversion to mesoxalate, suggesting high yields.[1]

Synthesis via Hydrolysis of Diethyl Mesoxalate

This alternative route involves the synthesis of diethyl mesoxalate followed by its basic
hydrolysis to the disodium salt.

o Synthesis of Diethyl Mesoxalate: Diethyl mesoxalate can be synthesized from diethyl
malonate through various oxidative methods. One common method involves the nitrosation
of diethyl malonate followed by oxidation.[2]

o Hydrolysis: Diethyl mesoxalate is suspended in an aqueous solution of sodium hydroxide (2
molar equivalents). The mixture is stirred at room temperature until the hydrolysis is
complete, which can be monitored by the disappearance of the ester spot on TLC.

o Workup: The resulting solution contains disodium mesoxalate.

Purification of Disodium Mesoxalate

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.qualitas1998.net/pagliaro/j.tetlet.2004.07.021.pdf
https://en.wikipedia.org/wiki/Diethyl_oxomalonate
https://www.benchchem.com/product/b1617692?utm_src=pdf-body
https://www.benchchem.com/product/b1617692?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The purification of the water-soluble disodium mesoxalate is typically achieved through
recrystallization, often involving a mixed solvent system.

« Initial Concentration: The aqueous solution of disodium mesoxalate from the synthesis
workup is concentrated under reduced pressure to a smaller volume.

» Precipitation/Crystallization: Ethanol is slowly added to the concentrated aqueous solution
with stirring. Disodium mesoxalate, being less soluble in ethanol-water mixtures than in
pure water, will precipitate out of the solution. The addition of a common salt like sodium
chloride can also be employed to induce precipitation through the common ion effect.

« |solation: The precipitated solid is collected by vacuum filtration.

e Washing: The collected solid is washed with a cold 70% ethanol-water solution to remove
residual impurities and salts.

e Drying: The purified disodium mesoxalate is dried under vacuum to remove residual
solvents.

The principle of using a water/ethanol solvent system for the recrystallization of organic salts is
a well-established technique.[3][4]

Data Presentation

The following tables summarize the key quantitative data associated with the synthesis and
properties of disodium mesoxalate.

Parameter Value Reference
Molecular Formula CsHzNaz0e [5]
Molecular Weight 180.02 g/mol [5]

White to off-white or light
Appearance

yellow crystals/powder
Purity (Titration) >98.0% [5]
Solubility Water, Methanol
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Table 1: Physical and Chemical Properties of Disodium Mesoxalate Monohydrate.

Synthesis Route Starting Material Key Reagents Reported Yield

TEMPO-Mediated ) ] TEMPO, NaBr, High (Complete
o Tartronic Acid ]

Oxidation NaOCI, NaOH Conversion)[1]

Dependent on ester

Hydrolysis Diethyl Mesoxalate NaOH o
synthesis yield

Table 2: Comparison of Synthetic Routes for Disodium Mesoxalate.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Workflow for the synthesis and purification of disodium mesoxalate.
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Caption: Catalytic cycle for the TEMPO-mediated oxidation of disodium tartronate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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